Cas no 63804-07-9 (1,3-Butanedione, 4,4,4-trifluoro-1-(2,4,6-trimethylphenyl)-)

• Product Name: 1,3-Butanedione, 4,4,4-trifluoro-1-(2,4,6-trimethylphenyl)-
• CAS No: 63804-07-9
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• CID: 425712
• PubChem ID: 43186934
• Update Time: 2025-04-19

1,3-Butanedione, 4,4,4-trifluoro-1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 4,4,4-trifluoro-1-(2,4,6-trimethylphenyl)-
• 4,4,4-trifluoro-1-(2,4,6-trimethylphenyl)butane-1,3-dione
• NXSHKVLRLUPJLD-UHFFFAOYSA-N
• 63804-07-9
• AKOS000210699
• DTXSID00655695

• Inchi： 1S/C13H13F3O2/c1-7-4-8(2)12(9(3)5-7)10(17)6-11(18)13(14,15)16/h4-5H,6H2,1-3H3
• InChI Key： NXSHKVLRLUPJLD-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C(C)=CC(C)=CC=1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 258.08679
• Monoisotopic Mass: 258.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 34.14